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4-Chloro-5-hydroxy-2-

methylpyridine

Cat. No.: B11811294 Get Quote

Abstract
This technical guide addresses the chemical identity, structure, and available technical data for

4-Chloro-5-hydroxy-2-methylpyridine. An extensive search of chemical databases and

scientific literature was conducted to provide a comprehensive overview for researchers,

scientists, and drug development professionals. The findings indicate that while several

isomers of chloro-hydroxy-methylpyridine are well-documented, specific information regarding

the 4-Chloro-5-hydroxy-2-methylpyridine isomer is not available in public databases. This

guide will detail the findings of the search and provide information on closely related,

characterized isomers that may be of interest.

Chemical Identification and Structure Elucidation
A systematic search for "4-Chloro-5-hydroxy-2-methylpyridine" was performed across major

chemical databases, including PubChem and commercial supplier catalogs. The objective was

to identify its Chemical Abstracts Service (CAS) number and confirm its molecular structure.

The search did not yield a specific entry for 4-Chloro-5-hydroxy-2-methylpyridine. This

suggests that this particular isomer may not be a commercially available or well-characterized

compound.

However, the search did identify several related isomers, including:
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2-Chloro-5-hydroxy-4-methylpyridine:

CAS Number: 1227502-89-7

Synonym: 6-Chloro-4-methylpyridin-3-ol

4-Chloro-2-hydroxy-5-methylpyridine:

This compound is more accurately represented by its tautomeric form, 4-Chloro-5-

methylpyridin-2(1H)-one.

CAS Number: 1227592-83-7

The absence of a dedicated CAS number for 4-Chloro-5-hydroxy-2-methylpyridine is a

strong indication of its limited availability and the scarcity of published research on its specific

properties and applications.

Physicochemical Properties
Due to the lack of specific data for 4-Chloro-5-hydroxy-2-methylpyridine, this section

presents a comparative summary of the known properties of its closely related isomers. This

information can serve as a preliminary reference for researchers interested in the potential

characteristics of the target compound.

Property
2-Chloro-5-hydroxy-4-
methylpyridine

4-Chloro-5-methylpyridin-
2(1H)-one

Molecular Formula C₆H₆ClNO C₆H₆ClNO

Molecular Weight 143.57 g/mol 143.57 g/mol

Appearance No data available No data available

Melting Point No data available No data available

Boiling Point No data available No data available

Solubility No data available No data available
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Note: The lack of available data for these isomers further underscores the specialized nature of

these compounds.

Synthesis and Experimental Protocols
While no specific synthesis protocols for 4-Chloro-5-hydroxy-2-methylpyridine were found,

literature searches provided general methodologies for the preparation of related substituted

pyridines. These often involve multi-step syntheses starting from commercially available

pyridine derivatives.

A general synthetic approach to a chloro-hydroxy-methylpyridine could theoretically involve:

Starting Material: A suitable commercially available methylpyridine derivative.

Chlorination: Introduction of a chlorine atom at the desired position using a chlorinating

agent.

Hydroxylation: Introduction of a hydroxyl group. The specific reaction conditions would

depend on the reactivity of the intermediate and the desired regioselectivity.

A patent for the preparation of 2-chloro-5-methylpyridine describes a process starting from the

condensation of propionaldehyde and an acrylic ester to form 5-methyl-3,4-dihydro-2(1H)-

pyridone.[1][2] This intermediate is then halogenated and dehydrohalogenated to yield 2-

hydroxy-5-methylpyridine, which is subsequently chlorinated to 2-chloro-5-methylpyridine.[1][2]

Further specific chlorination at the 4-position and hydroxylation at the 5-position would require

additional, non-documented synthetic steps.

The synthesis of 2-hydroxy-5-methylpyridine from 2-amino-5-methylpyridine via a diazotization

reaction is a well-established procedure.[3]

It is crucial to note that the synthesis of a specific isomer like 4-Chloro-5-hydroxy-2-
methylpyridine would require careful planning of the synthetic route to ensure the correct

placement of the substituents on the pyridine ring.

Logical Workflow for Isomer Identification
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The process of identifying the correct chemical information for a specific isomer is critical in

chemical research and development. The following diagram illustrates the logical workflow

followed in the investigation of "4-Chloro-5-hydroxy-2-methylpyridine".

User Request:
4-Chloro-5-hydroxy-2-methylpyridine

Database Search
(CAS Number, Structure)

No Direct Match Found

Search for Related Isomers Search for Synthetic Literature

Identify Characterized Isomers:
- 2-Chloro-5-hydroxy-4-methylpyridine
- 4-Chloro-2-hydroxy-5-methylpyridine

Report Findings to User

No Specific Synthesis Found for
4-Chloro-5-hydroxy-2-methylpyridine

Conclusion:
Compound is not well-documented

Click to download full resolution via product page

Caption: Logical workflow for the identification of 4-Chloro-5-hydroxy-2-methylpyridine.
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Conclusion
Based on an extensive review of available chemical literature and databases, "4-Chloro-5-
hydroxy-2-methylpyridine" does not appear to be a well-characterized or commercially

available compound. No specific CAS number, structural confirmation, or detailed technical

data could be retrieved for this particular isomer.

For researchers and drug development professionals, it is recommended to focus on the

available and characterized isomers, such as 2-Chloro-5-hydroxy-4-methylpyridine or 4-Chloro-

5-methylpyridin-2(1H)-one, if their structural features are suitable for the intended application.

Any research requiring the specific 4-Chloro-5-hydroxy-2-methylpyridine isomer would likely

necessitate a custom synthesis, for which a synthetic route would need to be developed and

validated.

This guide highlights the importance of precise isomer identification in chemical and

pharmaceutical research and provides a clear summary of the currently available information

on this topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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